Tert-butyl 3-amino-3-(2H-tetrazol-5-yl)pyrrolidine-1-carboxylate

• IUPAC Name: tert-butyl 3-amino-3-(2H-tetrazol-5-yl)pyrrolidine-1-carboxylate
• InChI: InChI=1S/C10H18N6O2/c1-9(2,3)18-8(17)16-5-4-10(11,6-16)7-12-14-15-13-7/h4-6,11H2,1-3H3,(H,12,13,14,15)
• InChI Key: QUDKJZMHTDSZMB-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CCC(C1)(C2=NNN=N2)N
• Molecular Formula: C10H18N6O2
• Molecular Weight: 254.29 g/mol
• CAS No.: 2378503-23-0

Description

Tert-butyl 3-amino-3-(2H-tetrazol-5-yl)pyrrolidine-1-carboxylate is a useful research compound. Its molecular formula is C10H18N6O2 and its molecular weight is 254.294. The purity is usually 95%.
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Scientific Research Applications

Enantioselective Synthesis

A study described a practical asymmetric synthesis of N-tert-butyl disubstituted pyrrolidines via a nitrile anion cyclization strategy. This method achieved a high overall yield and enantioselectivity, applicable to electronically neutral and rich substituted phenyl substrates, showcasing the compound's role in synthesizing chiral pyrrolidine derivatives (Chung et al., 2005).

Metabolism and Pharmacokinetics

Another research focused on the metabolism of a prostaglandin E2 agonist, highlighting the oxidative pathways involving the tert-butyl moiety. This study contributes to understanding the metabolic profile of compounds with tert-butyl groups, relevant for drug development (Prakash et al., 2008).

Catalytic and Synthetic Applications

Research on heteroleptic ytterbium complexes demonstrated their effectiveness as catalysts for styrene hydrophosphination and hydroamination. The study presents new avenues for the application of tert-butyl based ligands in catalysis, leading to anti-Markovnikov monoaddition products (Basalov et al., 2014).

Regioselectivity in Synthesis

A comparative study on the synthesis of 1-tert-butyl-3(5)-trifluoromethyl-1H-pyrazoles explored reaction media's impact on regioselectivity. This research informs on the conditions favoring the formation of specific pyrazole isomers, crucial for designing compounds with precise structural features (Martins et al., 2012).

Synthesis of Complex Molecules

A study outlined a novel one-step, continuous flow synthesis of pyrrole-3-carboxylic acids from tert-butyl acetoacetates. This method leverages in situ hydrolysis of t-butyl esters, offering a streamlined approach to synthesizing pyrrole derivatives, vital for pharmaceutical chemistry (Herath & Cosford, 2010).